Cas no 1127120-38-0 (Linezolid-d)

Linezolid-d3 is a deuterate of linezolid (pnu-100766) Linezolid is a synthetic antibiotic that acts by inhibiting the initiation of bacterial protein synthesis
Linezolid-d structure
Linezolid-d structure
Product Name:Linezolid-d
CAS No:1127120-38-0
Molecular Formula:C16H17D3FN3O4
Molecular Weight:340.36
CID:1061463
PubChem ID:25217322

Linezolid-d Properties

Names and Identifiers

    • Linezolid-d3
    • 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide-d3
    • 2,2,2-trideuterio-N-[[(5S)-3-(3-fluoro-4-morpholin-4-ylphenyl)-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
    • Linezolid D3
    • Linospan-d3
    • Linox-d3
    • N-[[(5S)-3-[3-Fluoro-4-(4-morpholinyl)phenyl]-2-oxo-5-oxazolidinyl]methyl]-acetamide-d3
    • Zyvox-d3
    • Zyvoxid-d3
    • Linezolid-d
    • DTXSID20649152
    • N-({(5S)-3-[3-Fluoro-4-(morpholin-4-yl)phenyl]-2-oxo-1,3-oxazolidin-5-yl}methyl)(~2~H_3_)acetamide
    • F91091
    • (S)-Linezolid-d3 (acetamide-d3)
    • DA-75023
    • HY-10394S
    • MS-25189
    • 1ST14235D3
    • J-002823
    • 1127120-38-0
    • (S)-LINEZOLID-D3
    • AKOS040733603
    • CS-0019869
    • PNU-100766 D3
    • InChIKey: TYZROVQLWOKYKF-FUPFOCIHSA-N
    • Inchi: InChI=1S/C16H20FN3O4/c1-11(21)18-9-13-10-20(16(22)24-13)12-2-3-15(14(17)8-12)19-4-6-23-7-5-19/h2-3,8,13H,4-7,9-10H2,1H3,(H,18,21)/t13-/m0/s1/i1D3
    • SMILES: [2H]C([2H])(C(NC[C@H]1CN(C(O1)=O)C2=CC(F)=C(N3CCOCC3)C=C2)=O)[2H]

Computed Properties

  • Exact Mass: 340.162615g/mol
  • Surface Charge: 0
  • XLogP3: 0.7
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 340.162615g/mol
  • Monoisotopic Mass: 340.162615g/mol
  • Topological Polar Surface Area: 71.1Ų
  • Heavy Atom Count: 24
  • Complexity: 472
  • Isotope Atom Count: 3
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1

Experimental Properties

  • LogP: 1.64450
  • PSA: 71.11000
  • Melting Point: 174-176°C

Linezolid-d Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P008WCP-1mg
Linezolid-d3
1127120-38-0 ≥99% deuterated forms (d1-d3)
1mg
$197.00 2025-02-24
A2B Chem LLC
AE14377-1mg
LINEZOLID-D3
1127120-38-0 ≥99% deuterated forms (d1-d3)
1mg
$208.00 2024-04-20
ChemScence
CS-0019869-1mg
Linezolid-d3
1127120-38-0
1mg
$390.0 2022-04-28
Key Organics Ltd
MS-25189-1mg
Linezolid-d3
1127120-38-0 >90%
1mg
£442.88
MedChemExpress
HY-10394S-1mg
Linezolid-d
1127120-38-0 ≥99.0%
1mg
¥1980 2024-04-20
TRC
L466502-1mg
Linezolid-d3
1127120-38-0
1mg
$ 247.00 2023-09-07

Linezolid-d Suppliers

Artis.bioche
Audited Supplier Audited Supplier
(CAS:1127120-38-0)
MR./MRS.:QIAN JING LI ( WEI XIN TONG HAO )
Phone:18108108965
Email:3003803754@qq.com
SHANG HAI ZHEN ZHUN Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1127120-38-0)
MR./MRS.:QIU JING LI 1 8 9 1 8 7 5 3 3 0 2
Phone:18918753302
Email:info@zzsrm.com
Anpel
Audited Supplier Audited Supplier
(CAS:1127120-38-0)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1127120-38-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1127120-38-0)Linezolid-d
A946324
Purity:99%/99%
Quantity:1mg/5mg
Price($):248.0/652.0